Cas no 1554813-37-4 (1-(4-fluoro-2-methylphenyl)ethane-1,2-diol)

1-(4-Fluoro-2-methylphenyl)ethane-1,2-diol is a fluorinated aromatic diol compound characterized by its unique structural features, including a 4-fluoro-2-methylphenyl group and vicinal hydroxyl functionalities. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both fluorine and hydroxyl groups enhances its reactivity, enabling selective modifications such as etherification, esterification, or further functionalization. Its well-defined structure and purity make it suitable for research applications requiring precise molecular scaffolds. The compound's stability under standard conditions further supports its utility in laboratory-scale synthesis and mechanistic studies.
1-(4-fluoro-2-methylphenyl)ethane-1,2-diol structure
1554813-37-4 structure
Product Name:1-(4-fluoro-2-methylphenyl)ethane-1,2-diol
CAS No:1554813-37-4
MF:C9H11FO2
MW:170.180846452713
CID:6206139
PubChem ID:82713336
Update Time:2025-10-23

1-(4-fluoro-2-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol
    • EN300-1678618
    • 1554813-37-4
    • AKOS021031194
    • Inchi: 1S/C9H11FO2/c1-6-4-7(10)2-3-8(6)9(12)5-11/h2-4,9,11-12H,5H2,1H3
    • InChI Key: RMMZVJCKVXURDO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)C(CO)O

Computed Properties

  • Exact Mass: 170.07430775g/mol
  • Monoisotopic Mass: 170.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 40.5Ų

1-(4-fluoro-2-methylphenyl)ethane-1,2-diol Pricemore >>

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Additional information on 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol

Comprehensive Overview of 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol (CAS No. 1554813-37-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol (CAS No. 1554813-37-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by a fluorinated aromatic ring and a diol functional group, serves as a critical intermediate in pharmaceuticals, agrochemicals, and specialty materials. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated diols", "applications of 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol", and "CAS 1554813-37-4 suppliers", reflecting its growing relevance in scientific and commercial domains.

The molecular structure of 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol combines a 4-fluoro-2-methylphenyl moiety with an ethane-1,2-diol backbone, offering both lipophilicity and hydrogen-bonding capabilities. This duality makes it invaluable in drug design, particularly for enhancing bioavailability and metabolic stability. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the trending search queries such as "fluorinated diols in drug discovery" and "pharmaceutical intermediates 2024". The compound’s CAS No. 1554813-37-4 is often referenced in patent literature, underscoring its industrial importance.

From an environmental perspective, the demand for sustainable synthetic routes has led to innovations in catalytic methods for producing 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol. Green chemistry enthusiasts frequently explore "eco-friendly synthesis of fluorinated compounds", a topic that aligns with global efforts to reduce hazardous waste. Notably, biocatalytic approaches using engineered enzymes have shown promise, addressing both efficiency and environmental concerns—a key discussion point in forums and research publications.

In material science, this compound’s ability to modify polymer properties has sparked interest. Searches like "diol-functionalized fluorinated monomers" and "high-performance polymers" often lead to discussions about its use in coatings and adhesives. The fluorine atom’s electronegativity enhances thermal stability, while the diol group facilitates cross-linking, making it a candidate for advanced composites. Industry reports suggest a rising adoption rate in electronics and automotive sectors, further driving its market visibility.

Quality control and analytical profiling of CAS No. 1554813-37-4 are critical for regulatory compliance. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as indicated by popular search terms like "purity analysis of fluorinated diols". Regulatory bodies emphasize stringent documentation, especially for pharmaceutical-grade intermediates, reinforcing the need for reliable suppliers and standardized protocols.

Looking ahead, the intersection of AI-driven drug discovery and fluorinated building blocks like 1-(4-fluoro-2-methylphenyl)ethane-1,2-diol presents exciting opportunities. Predictive algorithms are increasingly used to optimize synthetic pathways, resonating with queries such as "AI in organic synthesis". As the scientific community prioritizes precision and scalability, this compound is poised to remain at the forefront of innovation, bridging gaps between academic research and industrial applications.

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